Cas no 2137544-77-3 (3-(6-amino-2H-indazol-2-yl)propanamide)

• Product Name: 3-(6-amino-2H-indazol-2-yl)propanamide
• CAS No: 2137544-77-3
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6389333
• PubChem ID: 165468388
• Update Time: 2025-05-24

3-(6-amino-2H-indazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2137544-77-3
• EN300-804021
• 3-(6-amino-2H-indazol-2-yl)propanamide

• Inchi： 1S/C10H12N4O/c11-8-2-1-7-6-14(4-3-10(12)15)13-9(7)5-8/h1-2,5-6H,3-4,11H2,(H2,12,15)
• InChI Key： CIVGNHQMRVIVEK-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=C2C=CC(=CC2=N1)N)N

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-(6-amino-2H-indazol-2-yl)propanamide

3-(6-Amino-2H-indazol-2-yl)Propanamide: A Comprehensive Overview

3-(6-Amino-2H-indazol-2-yl)Propanamide (CAS No. 2137544-77-3) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure and potential biological activities, has garnered attention from researchers worldwide. In this article, we will delve into its properties, applications, and the latest advancements in its research.

The molecular structure of 3-(6-Amino-2H-indazol-2-yl)Propanamide is characterized by an indazole ring system, which is a bicyclic heterocycle consisting of a benzene ring fused to an imidazole ring. The presence of an amino group at the 6-position of the indazole ring and a propanamide substituent at the 2-position introduces unique electronic and steric properties to the molecule. These features make it a promising candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of indazole derivatives as modulators of various biological targets. For instance, research has shown that indazole-based compounds can interact with protein kinases, which are key players in cellular signaling pathways. This interaction suggests that 3-(6-Amino-2H-indazol-2-yl)Propanamide could be explored as a lead compound for developing kinase inhibitors, which are widely used in cancer therapy.

In addition to its potential in oncology, 3-(6-Amino-2H-indazol-2-yl)Propanamide has also been investigated for its anti-inflammatory properties. Experimental data indicate that this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha), which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. These findings underscore its potential as a therapeutic agent for inflammatory conditions.

The synthesis of 3-(6-Amino-2H-indazol-2-yl)Propanamide involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by functionalization at specific positions to introduce the amino and propanamide groups. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound can be produced efficiently for further studies.

From an analytical standpoint, 3-(6-Amino-2H-indazol-2-yl)Propanamide has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm its molecular structure and purity, which are critical for accurate biological testing and interpretation of results.

Looking ahead, ongoing research is focused on understanding the pharmacokinetic properties of 3-(6-Amino-2H-indazol-2-yli Propanamide, including its absorption, distribution, metabolism, and excretion (ADME). This information is essential for evaluating its suitability as a drug candidate and informing further optimization efforts.

In conclusion, 3-(6-Amino-CAS No 2137544 77 3) stands out as a versatile compound with diverse applications in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for advancing drug discovery research. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.